Cas no 2639464-66-5 (Tert-butyl 5-(4-aminophenyl)furan-2-carboxylate)

• Product Name: Tert-butyl 5-(4-aminophenyl)furan-2-carboxylate
• CAS No: 2639464-66-5
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 5665389
• PubChem ID: 165901866
• Update Time: 2025-05-26

Tert-butyl 5-(4-aminophenyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27725841
• tert-butyl 5-(4-aminophenyl)furan-2-carboxylate
• 2639464-66-5
• Tert-butyl 5-(4-aminophenyl)furan-2-carboxylate

• Inchi： 1S/C15H17NO3/c1-15(2,3)19-14(17)13-9-8-12(18-13)10-4-6-11(16)7-5-10/h4-9H,16H2,1-3H3
• InChI Key： MPVSCGILRNAAQD-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C(C2C=CC(=CC=2)N)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.12084340g/mol
• Monoisotopic Mass: 259.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų

Additional information on Tert-butyl 5-(4-aminophenyl)furan-2-carboxylate

Tert-butyl 5-(4-aminophenyl)furan-2-carboxylate: A Comprehensive Overview

Tert-butyl 5-(4-aminophenyl)furan-2-carboxylate (CAS No. 2639464-66-5) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug design and synthesis. The molecule consists of a furan ring substituted with a tert-butyl group at position 2 and a 4-aminophenyl group at position 5, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of furan derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the furan ring in Tert-butyl 5-(4-aminophenyl)furan-2-carboxylate contributes to its aromaticity and potential for hydrogen bonding, which are critical properties for drug molecules. The tert-butyl group adds steric bulk, enhancing the compound's stability and solubility, while the 4-aminophenyl group introduces additional functionality, such as the ability to form amide bonds or participate in enzymatic reactions.

One of the most promising applications of Tert-butyl 5-(4-aminophenyl)furan-2-carboxylate lies in its use as an intermediate in the synthesis of more complex molecules. Researchers have explored its role in constructing heterocyclic frameworks, which are essential components of many pharmacologically active agents. For instance, the compound has been employed in the construction of furan-based macrocycles, which exhibit potential as scaffolds for peptide mimetics or enzyme inhibitors.

The synthesis of Tert-butyl 5-(4-aminophenyl)furan-2-carboxylate typically involves multi-step processes that highlight the principles of modern organic synthesis. Key steps often include nucleophilic aromatic substitution, esterification, and protecting group strategies. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regiochemistry of the product.

In terms of biological activity, preliminary assays have shown that Tert-butyl 5-(4-aminophenyl)furan-2-carboxylate exhibits moderate inhibitory effects on certain enzymes, such as histone deacetylases (HDACs). This suggests its potential as a lead compound in the development of anti-cancer therapies. Furthermore, ongoing research is investigating its ability to modulate other therapeutic targets, including kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases.

The structural versatility of Tert-butyl 5-(4-aminophenyl)furan-2-carboxylate also makes it an attractive candidate for click chemistry applications. By incorporating azide or alkyne functionalities into its structure, researchers can exploit copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to create novel compounds with enhanced bioactivity. This approach has already led to the development of several analogs that show improved potency and selectivity compared to the parent compound.

From an environmental standpoint, studies have examined the biodegradability and toxicity profiles of Tert-butyl 5-(4-aminophenyl)furan-2-carboxylate. Results indicate that under aerobic conditions, the compound undergoes gradual degradation via microbial action, suggesting that it poses minimal long-term risks to ecosystems when properly managed. However, further research is needed to fully understand its environmental fate and potential impacts.

In conclusion, Tert-butyl 5-(4-aminophenyl)furan-2-carboxylate (CAS No. 2639464-66-5) stands out as a valuable compound with diverse applications across organic synthesis and medicinal chemistry. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a key player in future drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative therapeutic agents addressing unmet medical needs.